Cas no 383148-69-4 (methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

Methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a synthetic heterocyclic compound featuring a fused isoquinoline-indole scaffold. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the development of biologically active molecules. The presence of both indole and isoquinoline moieties suggests potential applications in targeting neurotransmitter receptors or enzyme inhibition. The ester functional group enhances solubility and facilitates further derivatization. This compound’s rigid framework may contribute to selective binding properties, making it useful in drug discovery research. Its synthesis requires precise control, underscoring its role as a high-purity building block for specialized pharmaceutical applications.

methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate structure

383148-69-4 structure

Product Name:methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

CAS No:383148-69-4

MF:

MW:

CID:4650460

Update Time:2025-06-10

methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	7R-0802-1MG	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	7R-0802-5MG	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	7R-0802-10MG	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	7R-0802-0.5G	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	7R-0802-1G	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	7R-0802-5G	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	7R-0802-10G	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate	383148-69-4	>90%	10g	£5775.00	2023-09-07
A2B Chem LLC	AI84730-1mg	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate	383148-69-4	>90%	1mg	$202.00	2023-12-30
A2B Chem LLC	AI84730-5mg	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate	383148-69-4	>90%	5mg	$215.00	2023-12-30
A2B Chem LLC	AI84730-10mg	methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate	383148-69-4	>90%	10mg	$241.00	2023-12-30

methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Comprehensive Overview of Methyl 2-[2-(1H-Indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 383148-69-4)

Methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 383148-69-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The presence of both indole and isoquinoline moieties in its structure makes it a promising candidate for drug discovery, particularly in the fields of neurodegenerative diseases and cancer therapeutics.

Recent studies have highlighted the growing interest in isoquinoline-based compounds as potential kinase inhibitors and receptor modulators. The compound's CAS No. 383148-69-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Researchers are particularly intrigued by its potential to interact with serotonin receptors and tyrosine kinases, which are critical targets in treating conditions like depression, anxiety, and certain types of cancers. The methyl ester group in its structure also enhances its bioavailability, making it a valuable scaffold for further derivatization.

In the context of drug development, methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has been explored for its structure-activity relationship (SAR) studies. These studies aim to optimize its pharmacological properties, such as potency, selectivity, and metabolic stability. The compound's molecular weight and logP value are often discussed in forums and research papers, as they influence its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Additionally, its synthetic route and scalability are topics of interest for chemists working in process development.

The rise of computational chemistry and AI-driven drug discovery has further amplified the importance of compounds like CAS No. 383148-69-4. Virtual screening and molecular docking studies have identified this molecule as a potential hit for various disease targets. Its heterocyclic framework is compatible with modern fragment-based drug design strategies, which are widely used in precision medicine. This aligns with the current trend of personalized therapeutics, where compounds with modular structures are highly sought after.

From a green chemistry perspective, the synthesis of methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has been optimized to reduce waste and improve yield. Researchers are increasingly focusing on sustainable methodologies, such as catalytic reactions and solvent-free conditions, to produce this compound. These advancements are crucial for meeting the demands of industrial-scale production while adhering to environmental regulations.

In summary, methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 383148-69-4) represents a versatile and promising compound in modern medicinal chemistry. Its applications span from neurological disorders to oncology, and its synthetic accessibility makes it a favorite among researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug discovery and biochemical research for years to come.